Cas no 1484343-20-5 (4-Ethyl-1,2,3-thiadiazole-5-carbaldehyde)

• Product Name: 4-Ethyl-1,2,3-thiadiazole-5-carbaldehyde
• CAS No: 1484343-20-5
• MF: C₅H₆N₂OS
• MW: 142.178939342499
• MDL: MFCD21132095
• CID: 5617006
• PubChem ID: 22970365
• Update Time: 2025-06-26

4-Ethyl-1,2,3-thiadiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-2957766
• AKOS014541773
• 4-ethyl-1,2,3-thiadiazole-5-carbaldehyde
• 1484343-20-5
• CS-0244858
• Z1258940890
• 4-Ethyl-1,2,3-thiadiazole-5-carbaldehyde

• MDL： MFCD21132095
• Inchi： 1S/C5H6N2OS/c1-2-4-5(3-8)9-7-6-4/h3H,2H2,1H3
• InChI Key： TXEGRXZLNVTBNS-UHFFFAOYSA-N
• SMILES： S1C(C=O)=C(CC)N=N1

Computed Properties

• Exact Mass: 142.02008399g/mol
• Monoisotopic Mass: 142.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.1Ų

Additional information on 4-Ethyl-1,2,3-thiadiazole-5-carbaldehyde

Chemical Profile of 4-Ethyl-1,2,3-thiadiazole-5-carbaldehyde (CAS No. 1484343-20-5)

4-Ethyl-1,2,3-thiadiazole-5-carbaldehyde, identified by its unique Chemical Abstracts Service (CAS) number 1484343-20-5, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the thiadiazole class, a structural motif known for its broad spectrum of biological activities. The presence of an aldehyde functional group at the 5-position enhances its reactivity, making it a valuable scaffold for further chemical modifications and drug development.

The thiadiazole core is a six-membered aromatic ring consisting of two sulfur atoms and two nitrogen atoms alternated with carbon atoms. This structural feature imparts unique electronic and steric properties to the molecule, which can be exploited to modulate its interactions with biological targets. The ethyl substituent at the 4-position introduces additional conformational flexibility, allowing for diverse binding orientations in biological systems. These structural characteristics make 4-Ethyl-1,2,3-thiadiazole-5-carbaldehyde a promising candidate for exploring novel pharmacological pathways.

In recent years, there has been growing interest in thiadiazole derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of thiadiazole-based compounds as antimicrobial agents, anti-inflammatory drugs, and even as candidates for treating neurological disorders. The aldehyde group in 4-Ethyl-1,2,3-thiadiazole-5-carbaldehyde serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives with tailored biological properties.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The aldehyde functionality allows for condensation reactions with various nucleophiles, such as amines and hydrazines, to form Schiff bases or other heterocyclic systems. These reactions can lead to the creation of novel molecules with enhanced biological activity. For instance, recent research has shown that thiadiazole derivatives can exhibit potent inhibitory effects on certain enzymes implicated in cancer progression.

Moreover, the 4-Ethyl-1,2,3-thiadiazole-5-carbaldehyde scaffold has been explored in the development of compounds targeting infectious diseases. The unique electronic properties of the thiadiazole ring can interact with biomolecules in specific ways, potentially disrupting pathogenic mechanisms. Preliminary studies have suggested that derivatives of this compound may possess antiviral and antibacterial properties, making them attractive for further investigation.

The synthesis of 4-Ethyl-1,2,3-thiadiazole-5-carbaldehyde involves multi-step organic transformations that highlight the compound's synthetic accessibility. While detailed synthetic routes are beyond the scope of this discussion, they typically involve cyclization reactions and functional group interconversions. The ability to synthesize this compound efficiently is crucial for its continued exploration in drug discovery programs.

From a computational chemistry perspective, 4-Ethyl-1,2,3-thiadiazole-5-carbaldehyde has been subjected to molecular modeling studies to understand its interactions with potential biological targets. These studies have provided insights into how the compound might bind to enzymes or receptors involved in disease processes. By leveraging computational methods alongside experimental approaches, researchers can accelerate the discovery process and identify lead compounds more rapidly.

The pharmacokinetic properties of 4-Ethyl-1,2,3-thiadiazole-5-carbaldehyde are also of interest to medicinal chemists. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for evaluating its clinical potential. Preliminary data suggest that this compound exhibits reasonable solubility and stability under physiological conditions, which are favorable attributes for further development.

In conclusion,4-Ethyl-1,2,3-thiadiazole-5-carbaldehyde (CAS No. 1484343-20-5) represents a structurally interesting and biologically relevant molecule with significant potential in pharmaceutical research. Its unique combination of features—such as the thiadiazole core and the reactive aldehyde group—makes it a versatile scaffold for developing novel therapeutic agents. As research in this area continues to advance,4-Ethyl-1